Cas no 1804697-96-8 (2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-sulfonamide)

• Product Name: 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-sulfonamide
• CAS No: 1804697-96-8
• MF: C₈H₇F₂N₃O₂S
• MW: 247.221886873245
• CID: 4878358
• Update Time: 2025-06-30

2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-sulfonamide

• Inchi： 1S/C8H7F2N3O2S/c1-4-2-5(8(9)10)7(16(12,14)15)6(3-11)13-4/h2,8H,1H3,(H2,12,14,15)
• InChI Key： FKSIPQOYYBGOQM-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=NC(C)=CC=1C(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 0.5
• Topological Polar Surface Area: 105

Additional information on 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-sulfonamide

2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1804697-96-8, commonly referred to as 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-sulfonamide, is a highly specialized chemical entity with significant potential in various fields of research and application. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a cyano group at position 2, a difluoromethyl group at position 4, and a methyl group at position 6, along with a sulfonamide functional group at position 3. These structural elements contribute to its distinct chemical properties and reactivity.

Recent advancements in chemical synthesis have enabled the efficient production of 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-sulfonamide, making it accessible for various applications. The compound has garnered attention in the pharmaceutical industry due to its potential as a building block for drug development. Its sulfonamide group is particularly valuable in medicinal chemistry, as it can act as a bioisostere for carboxylic acids, offering improved pharmacokinetic properties such as enhanced solubility and stability.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of agrochemicals. The presence of the cyano and difluoromethyl groups imparts herbicidal activity, making it a candidate for developing next-generation pesticides. Recent studies have demonstrated that 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-sulfonamide exhibits selective activity against various plant pathogens, suggesting its potential role in crop protection.

The environmental impact of 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-sulfonamide has also been a focus of recent research. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. This characteristic is crucial for ensuring the sustainability of agricultural practices and reducing ecological risks associated with chemical residues.

In terms of toxicity, 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-sulfonamide has been subjected to rigorous testing to assess its safety profile. Results from acute and chronic toxicity studies suggest that the compound exhibits low toxicity to non-target organisms, further supporting its suitability for agricultural applications. However, ongoing research is focused on understanding its long-term effects on soil microbiota and aquatic ecosystems.

The synthesis of 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-sulfonamide involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at specific positions to introduce the desired functional groups. The use of catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of this synthesis pathway.

Looking ahead, the versatility of 2-Cyano-4-(difluoromethyl)-6-methylpyridine-3-sulfonamide presents opportunities for further exploration in diverse fields such as materials science and biotechnology. Its ability to form stable complexes with metal ions makes it a potential candidate for designing novel catalysts or sensors. Additionally, ongoing research is investigating its role in modulating cellular signaling pathways, which could pave the way for innovative therapeutic strategies.